![molecular formula C18H19NO4 B271306 7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid](/img/structure/B271306.png)
7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid
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Overview
Description
7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development of diseases. The compound has also been shown to have antioxidant and anti-inflammatory properties, which contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects in the body. The compound has been shown to reduce the production of inflammatory cytokines, which can help to reduce inflammation and pain. It has also been shown to induce apoptosis in cancer cells, which can help to slow down tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid in lab experiments is its ability to selectively target specific enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid. One potential direction is the development of new drugs that are based on the structure of this compound. Another direction is the study of its potential applications in the treatment of other diseases such as autoimmune disorders and cardiovascular diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its ability to selectively target specific enzymes and signaling pathways makes it a valuable tool for studying the mechanisms of various diseases. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid involves the reaction of 3-methoxyphenyl isocyanate and tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified through various techniques such as column chromatography and recrystallization.
Scientific Research Applications
7-[(3-Methoxyphenyl)carbamoyl]tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid has been studied for its potential applications in various fields of scientific research. One of the primary applications is in the development of new drugs. The compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
Molecular Formula |
C18H19NO4 |
---|---|
Molecular Weight |
313.3 g/mol |
IUPAC Name |
7-[(3-methoxyphenyl)carbamoyl]tricyclo[3.2.2.02,4]non-8-ene-6-carboxylic acid |
InChI |
InChI=1S/C18H19NO4/c1-23-10-4-2-3-9(7-10)19-17(20)15-11-5-6-12(14-8-13(11)14)16(15)18(21)22/h2-7,11-16H,8H2,1H3,(H,19,20)(H,21,22) |
InChI Key |
BTBDDWHUYILONR-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)NC(=O)C2C3C=CC(C2C(=O)O)C4C3C4 |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2C3C=CC(C2C(=O)O)C4C3C4 |
Origin of Product |
United States |
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